4-fluoro-3-methyl-N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-fluoro-3-methyl-N-[2-(6-oxo-3-pyridin-4-ylpyridazin-1-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C18H17FN4O3S/c1-13-12-15(2-3-16(13)19)27(25,26)21-10-11-23-18(24)5-4-17(22-23)14-6-8-20-9-7-14/h2-9,12,21H,10-11H2,1H3
• InChI Key: IYQVWWJNMIQGSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NCCN2C(=O)C=CC(=N2)C3=CC=NC=C3)F
• Molecular Formula: C18H17FN4O3S
• Molecular Weight: 388.4 g/mol

Description

4-fluoro-3-methyl-N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H17FN4O3S and its molecular weight is 388.42. The purity is usually 95%.
BenchChem offers high-quality 4-fluoro-3-methyl-N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-fluoro-3-methyl-N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

Researchers have developed methods for synthesizing heterocyclic compounds, including those related to benzenesulfonamide derivatives, demonstrating diverse biological activities. These synthetic routes often involve the condensation of specific sulfonamide groups with other heterocyclic compounds, leading to potential therapeutic agents (Nikulsinh Sarvaiya, Sheetal Gulati, Harshil Patel, 2019; Cheng De-ju, 2015).

Antimicrobial Activity

Compounds synthesized from benzenesulfonamide have been evaluated for their antimicrobial efficacy against various bacterial and fungal strains. Studies indicate that these compounds possess significant antimicrobial activity, which could be attributed to the structural features and the presence of the sulfonamide group (Nikulsinh Sarvaiya, Sheetal Gulati, Harshil Patel, 2019).

Anticancer Properties

Research into benzenesulfonamide derivatives has also shown promising anticancer properties. These compounds have been tested against various cancer cell lines, revealing potential therapeutic applications in oncology. The structural diversity of these molecules allows for targeted action against specific types of cancer cells, indicating a promising area for further drug development (M. Ghorab, M. Al-Said, 2012).

Antiviral Activity

In addition to antimicrobial and anticancer activities, some benzenesulfonamide derivatives have been explored for their antiviral efficacy. These studies have focused on the synthesis and evaluation of compounds that could potentially inhibit the replication of various viruses, contributing to the development of new antiviral drugs (E. De Clercq, 2009).